2-Bromoergosine

• CAS No.: 62064-57-7
• Molecular Formula: C30H36BrN5O5
• Molecular Weight: 626.5 g/mol
• IUPAC Name: (6aR,9R)-5-bromo-N-[(1S,2S,4R,7S)-2-hydroxy-4-methyl-7-(2-methylpropyl)-5,8-dioxo-3-oxa-6,9-diazatricyclo[7.3.0.02,6]dodecan-4-yl]-7-methyl-6,6a,8,9-tetrahydro-4H-indolo[4,3-fg]quinoline-9-carboxamide
• InChI: InChI=1S/C30H36BrN5O5/c1-15(2)11-22-27(38)35-10-6-9-23(35)30(40)36(22)28(39)29(3,41-30)33-26(37)16-12-18-17-7-5-8-20-24(17)19(25(31)32-20)13-21(18)34(4)14-16/h5,7-8,12,15-16,21-23,32,40H,6,9-11,13-14H2,1-4H3,(H,33,37)/t16-,21-,22+,23+,29-,30+/m1/s1
• InChI Key: ZHEPNHAJLHOAGI-YHGLXGIHSA-N
• Isomeric SMILES: CC(C)C[C@H]1C(=O)N2CCC[C@H]2[C@]3(N1C(=O)[C@](O3)(C)NC(=O)[C@H]4CN([C@@H]5CC6=C(NC7=CC=CC(=C67)C5=C4)Br)C)O
• Canonical SMILES: CC(C)CC1C(=O)N2CCCC2C3(N1C(=O)C(O3)(C)NC(=O)C4CN(C5CC6=C(NC7=CC=CC(=C67)C5=C4)Br)C)O

Description

2-Bromoergosine is a brominated derivative of ergosine, an ergot alkaloid naturally produced by fungi of the genus Claviceps. Ergot alkaloids are known for their complex polycyclic structures and diverse biological activities, particularly in modulating neurotransmitter receptors (e.g., serotonin, dopamine).

Comparison with Similar Compounds

Comparison with Structurally Similar Brominated Compounds

Structural and Functional Group Analysis

The table below compares 2-bromoergosine with three brominated analogs: 2-bromoacetophenone, 5-bromo-2-chlorobenzoic acid, and 2-bromopropanamide.

Compound	Molecular Formula	Molecular Weight (g/mol)	Functional Groups	Substituent Positions	Key Applications
2-Bromoergosine	C₃₀H₃₆BrN₅O₅ (inferred)	~642.5	Amide, indole, bromine	Position 2 on ergosine core	Neuropharmacology research
2-Bromoacetophenone	C₈H₇BrO	199.04	Ketone, bromine	Ortho position on benzene	Organic synthesis intermediate
5-Bromo-2-Cl-benzoic acid	C₇H₄BrClO₂	249.46	Carboxylic acid, Br, Cl	Positions 5 (Br) and 2 (Cl)	Agrochemicals, drug synthesis
2-Bromopropanamide	C₃H₆BrNO	167.99	Amide, bromine	Position 2 on propane chain	Peptide modification, inhibitors

Key Observations:

Functional Group Diversity: 2-Bromoergosine’s amide and indole moieties distinguish it from simpler brominated aromatics like 2-bromoacetophenone. These groups may enhance its binding affinity to neurological targets compared to ketone-containing analogs . 5-Bromo-2-chlorobenzoic acid’s carboxylic acid and dual halogenation (Br/Cl) confer distinct acidity and reactivity, making it suitable for coupling reactions in agrochemical synthesis, unlike 2-bromoergosine’s alkaloid backbone .

This contrasts with 2-bromoacetophenone, where bromine adjacent to a ketone enhances electrophilicity for nucleophilic substitutions .

2-Bromoacetophenone

• Reactivity : The electron-withdrawing bromine atom activates the ketone for reactions such as Grignard additions or reductions, making it a versatile intermediate in pharmaceutical synthesis .
• Crystallography : Studies on related bromoacetamides (e.g., 2-bromoacetamide) reveal robust hydrogen-bonded networks involving the amide group, suggesting that 2-bromoergosine may exhibit similar crystalline stability .

5-Bromo-2-Chlorobenzoic Acid

• Dual Halogenation : The presence of both Br and Cl substituents enhances lipophilicity, aiding membrane permeability in herbicide formulations. This property is absent in 2-bromoergosine, which likely prioritizes receptor specificity over bioavailability .

2-Bromopropanamide

• Biological Activity : Brominated amides are explored as protease inhibitors due to their ability to mimic peptide bonds. 2-Bromoergosine’s larger structure may target G-protein-coupled receptors (GPCRs) rather than enzymatic active sites .

Contrasting Properties

Property	2-Bromoergosine	2-Bromoacetophenone	5-Bromo-2-Cl-benzoic acid
Solubility	Low (hydrophobic indole)	Moderate (polar ketone)	High (ionizable COOH)
Synthetic Utility	Limited (complex structure)	High (simple reactivity)	Moderate (coupling agent)
Biological Target	Neurological receptors	Electrophilic intermediates	Enzymes, herbicides